Cas no 872-71-9 (pyrrolidine-1-carbodithioic acid)

• Product Name: pyrrolidine-1-carbodithioic acid
• CAS No: 872-71-9
• MF: C₅H₉NNaS₂
• MW: 170.251429319382
• CID: 726524
• PubChem ID: 24886325
• Update Time: 2025-05-23

pyrrolidine-1-carbodithioic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarbodithioicacid, sodium salt (1:1)
• Sodium pyrrolidinedithiocarbamate
• 1-PYRROLIDINEDITHIOCARBONIC ACID SODIUM SALT
• SODIUM PYRROLIDINODITHIOCARBAMATE
• 1-Pyrrolidin
• Pyrrolidine dithiocarboxylic acid sodiuM salt dihydrate
• SodiuM tetraMethylene dithiocarbaMate
• 1-Pyrrolidinecarbodithioicacid, sodium salt (7CI,8CI,9CI)
• Sodium 1-pyrrolidinecarbodithioate
• Sodium 1-pyrrolidinedithiocarboxylate
• Sodium N-pyrrolidinedithiocarboxylate
• Sodium pyrrolidine-N-carbodithioate
• Sodium pyrrolidinecarbodithioate
• Sodiumpyrrolidinedithioformate
• Sodium tetrahydropyrrolyldithiocarbamate
• Sodium tetramethylenedithiocarbamate
• 1-Pyrrolidinecarbodithioic acid, sodium salt (7CI, 8CI, 9CI)
• Sodium pyrrolidinedithioformate
• SCHEMBL5960619
• CHEMBL2021946
• AKOS015955494
• W-104035
• sodium;pyrrolidine-1-carbodithioate
• 872-71-9
• KAPVVZCIKRASLC-UHFFFAOYSA-M
• Sodium pyrrolidine-1-carbodithioate
• 1-Pyrrolidinecarbodithioic Acid Sodium Salt
• NS00042594
• pyrrolidine-1-carbodithioic acid

• MDL： MFCD00042668
• Inchi： 1S/C5H9NS2.Na/c7-5(8)6-3-1-2-4-6;/h1-4H2,(H,7,8);
• InChI Key： HEERHKWUFYQKJG-UHFFFAOYSA-N
• SMILES： [Na].S=C(N1CCCC1)S

Computed Properties

• Exact Mass: 169.00000
• Monoisotopic Mass: 170.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2640
• Melting Point: >300 ºC
• Boiling Point: 199.7 °C at 760 mmHg
• Flash Point: 74.6 °C
• PSA: 60.63000
• LogP: 1.50250

pyrrolidine-1-carbodithioic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：9
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on pyrrolidine-1-carbodithioic acid

Introduction to Pyrrolidine-1-carbodithioic Acid (CAS No. 872-71-9)

Pyrrolidine-1-carbodithioic acid, with the chemical formula C₄H₆S₂O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules. This compound, identified by the CAS number 872-71-9, has garnered attention due to its role in developing innovative therapeutic agents and its potential applications in medicinal chemistry.

The molecular structure of pyrrolidine-1-carbodithioic acid features a pyrrolidine ring substituted with two thiol groups and a carboxylic acid moiety. This arrangement imparts distinct reactivity, making it a versatile building block for constructing more complex molecules. The presence of sulfur atoms enhances its interaction with biological targets, which is particularly relevant in designing drugs that require specific binding affinities.

In recent years, pyrrolidine-1-carbodithioic acid has been extensively studied for its applications in drug discovery. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs targeting various diseases. For instance, studies have demonstrated its utility in synthesizing compounds with anti-inflammatory and antimicrobial properties. The ability to modify its structure allows chemists to fine-tune the pharmacological profile of these derivatives, making them more effective in therapeutic settings.

One of the most compelling aspects of pyrrolidine-1-carbodithioic acid is its role in heterocyclic chemistry. Heterocyclic compounds are fundamental to many pharmaceuticals due to their biological activity and stability. The pyrrolidine core is particularly prevalent in bioactive molecules, and derivatives of pyrrolidine-1-carbodithioic acid have shown promise in treating conditions such as cancer and neurological disorders. The sulfur-containing groups enhance the compound's solubility and binding affinity, which are critical factors in drug design.

Recent advancements in computational chemistry have further illuminated the potential of pyrrolidine-1-carbodithioic acid. Molecular modeling studies suggest that its derivatives can interact with specific protein targets through multiple binding sites, increasing their efficacy. These insights have guided the development of new synthetic strategies to optimize the pharmacokinetic properties of these compounds. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The synthesis of pyrrolidine-1-carbodithioic acid itself is a testament to the ingenuity of organic chemists. Traditional methods involve multi-step reactions that require careful control of reaction conditions. However, recent innovations have streamlined these processes, making it more accessible for industrial-scale production. This accessibility is crucial for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

Moreover, the environmental impact of synthesizing pyrrolidine-1-carbodithioic acid has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable methods, reducing waste and energy consumption. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing, ensuring that the production of essential compounds like pyrrolidine-1-carbodithioic acid does not come at an environmental cost.

In conclusion, pyrrolidine-1-carbodithioic acid (CAS No. 872-71-9) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for creating novel therapeutic agents. As research continues to uncover new applications and synthetic methods, this compound is poised to play an even greater role in addressing some of the most pressing challenges in medicine today.